(3-ethoxy-4-methoxybenzyl)(3-nitrophenyl)amine
Overview
Description
(3-ethoxy-4-methoxybenzyl)(3-nitrophenyl)amine is a chemical compound that has gained attention in scientific research for its potential applications in the field of medicinal chemistry. This compound belongs to the class of amines and has a molecular formula of C16H17N2O4.
Mechanism of Action
The mechanism of action of (3-ethoxy-4-methoxybenzyl)(3-nitrophenyl)amine is not fully understood. However, it has been proposed that the compound may exert its anticancer activity by inducing apoptosis, inhibiting angiogenesis, and inhibiting cell proliferation. The compound may also exert its anti-inflammatory and antibacterial activity by inhibiting the production of inflammatory mediators and disrupting bacterial cell wall synthesis.
Biochemical and Physiological Effects:
(3-ethoxy-4-methoxybenzyl)(3-nitrophenyl)amine has been found to exhibit biochemical and physiological effects in various studies. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit bacterial growth. The compound has also been found to be non-toxic to normal cells, indicating its potential as a safe and effective therapeutic agent.
Advantages and Limitations for Lab Experiments
One of the advantages of using (3-ethoxy-4-methoxybenzyl)(3-nitrophenyl)amine in lab experiments is its low toxicity to normal cells. This makes it a potentially safe and effective therapeutic agent. However, one of the limitations is that the mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for research on (3-ethoxy-4-methoxybenzyl)(3-nitrophenyl)amine. One direction is to further investigate its mechanism of action to optimize its therapeutic potential. Another direction is to study its efficacy in animal models to determine its potential as a therapeutic agent in vivo. Additionally, future studies could explore its potential use in combination therapy with other anticancer agents or anti-inflammatory agents.
Scientific Research Applications
(3-ethoxy-4-methoxybenzyl)(3-nitrophenyl)amine has been studied for its potential applications in medicinal chemistry. It has been found to exhibit anticancer activity by inhibiting the growth of cancer cells. In addition, it has been studied for its potential use as an anti-inflammatory agent and as an antibacterial agent.
properties
IUPAC Name |
N-[(3-ethoxy-4-methoxyphenyl)methyl]-3-nitroaniline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O4/c1-3-22-16-9-12(7-8-15(16)21-2)11-17-13-5-4-6-14(10-13)18(19)20/h4-10,17H,3,11H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FGMYSWVEJWZWOJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)CNC2=CC(=CC=C2)[N+](=O)[O-])OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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